3-(4-butoxyphenyl)-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-butoxyphenyl)-N-[(E)-furan-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C19H20N4O3/c1-2-3-10-25-15-8-6-14(7-9-15)17-12-18(22-21-17)19(24)23-20-13-16-5-4-11-26-16/h4-9,11-13H,2-3,10H2,1H3,(H,21,22)(H,23,24)/b20-13+
• InChI Key: RSMLPRVEIVGEKW-DEDYPNTBSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=CO3
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=CO3
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

The compound appears to be an organic molecule that includes functional groups such as a pyrazole ring, a carbohydrazide group, a furan ring, and a butoxyphenyl group. These groups could potentially give the compound interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrazole ring (a five-membered ring with two nitrogen atoms), a furan ring (a five-membered ring with an oxygen atom), and a butoxyphenyl group (a phenyl ring with a butoxy group attached). The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their positions within the molecule. For example, the pyrazole ring might be involved in reactions with acids or bases, and the butoxy group might be susceptible to reactions with strong acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Properties such as solubility, melting point, boiling point, and reactivity could be predicted based on the functional groups present in the molecule.

Safety And Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, safe handling procedures should be followed to minimize risk.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its reactivity, stability, and potential uses in various fields such as medicine, materials science, or chemistry.

Please note that these are general insights and actual properties and characteristics may vary. For accurate information, specific experimental data and research are required.